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Compound of Interest

Compound Name: Broussin

CAS No.: 76045-50-6

Cat. No.: B1208535

Get Quote

A comprehensive comparison of the neuroprotective properties of Broussin and Luteolin

cannot be provided at this time due to a lack of available scientific literature and experimental

data on the neuroprotective effects of Broussin.

Extensive searches of scholarly databases and scientific publications have yielded no

significant information regarding the neuroprotective activities, mechanisms of action, or

associated signaling pathways of a compound referred to as "Broussin." It is possible that this

is a rare or newly identified compound with limited research, or that the name is misspelled.

In contrast, Luteolin is a well-documented flavonoid with a substantial body of research

supporting its potent neuroprotective effects.

Luteolin: A Multi-Faceted Neuroprotective Agent
Luteolin, a naturally occurring flavonoid found in various plants, has demonstrated significant

promise in protecting neuronal cells from damage and degeneration through multiple

mechanisms.
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Key Neuroprotective Mechanisms of Luteolin:
Antioxidant Activity: Luteolin is a powerful antioxidant that can neutralize harmful free

radicals, thereby reducing oxidative stress, a key contributor to neuronal damage in

neurodegenerative diseases.

Anti-inflammatory Effects: Luteolin can suppress inflammatory processes in the brain by

inhibiting the production of pro-inflammatory cytokines and modulating the activity of

microglia, the brain's resident immune cells.

Modulation of Signaling Pathways: Luteolin influences several critical intracellular signaling

pathways involved in cell survival and apoptosis (programmed cell death).

Signaling Pathways Modulated by Luteolin:
Luteolin exerts its neuroprotective effects by modulating a complex network of signaling

pathways. A simplified representation of some key pathways is provided below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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